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Compound of Interest

Compound Name: Furan maleic anhydride

Cat. No.: B8645092

Essential Safety and Handling Guide for Furan
Maleic Anhydride

This guide provides crucial safety and logistical information for laboratory professionals working
with Furan maleic anhydride (also known as exo-3,6-Epoxy-1,2,3,6-tetrahydrophthalic
anhydride). Adherence to these procedures is vital for ensuring a safe laboratory environment
and proper disposal of chemical waste.

Health Hazards Overview

Furan maleic anhydride, commonly referred to as maleic anhydride, is a combustible solid
that presents several health risks upon exposure. It can cause irritation to the nose, upper
respiratory system, skin, and eyes.[1][2] Symptoms of exposure can include conjunctivitis,
photophobia (light sensitivity), double vision, bronchial asthma, and dermatitis.[1] In some
individuals, it can act as a sensitizer, leading to allergic reactions such as rashes and asthma.
[3][4] Inhalation may lead to pharyngitis, laryngitis, and bronchitis.[4] Chronic exposure can
result in chronic bronchitis and asthma-like attacks.[2]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling Furan maleic anhydride to
prevent skin and eye contact, and inhalation.

Eye and Face Protection:
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o Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH
(US) standards.[5] Chemical safety goggles are recommended.[4][6][7]

Skin Protection:

» Handle with impervious gloves; suitable materials include PVC, neoprene, or nitrile rubber.[8]
Always inspect gloves before use.[5]

o Wear fire/flame resistant and impervious clothing to prevent skin exposure.[5][7] Rubber acid
and alkali resistant clothing is also recommended.[4]

Respiratory Protection:

o Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits
are exceeded or if irritation or other symptoms are experienced.[6][7]

e For emergencies or situations with unknown concentrations, a self-contained breathing
apparatus (SCBA) with a full facepiece is required.[1]

Parameter Value Reference

NIOSH Recommended

TWA 0.25 ppm (1 mg/m? 5
Exposure Limit (REL) ppm (1 mg/m?3) [3]

OSHA Permissible Exposure

TWA 0.25 ppm (1 mg/m? 1
Limit (PEL) ppm (1 mg/rm?) ]

ACGIH Threshold Limit Value TWA 0.01 mg/m3 (inhalable

3
(TLV) fraction and vapor) 3l

Experimental Protocols: Safe Handling and Storage

Handling:

e Ventilation: Always handle Furan maleic anhydride in a well-ventilated area, preferably
within a chemical fume hood.[6][7][9] Local exhaust ventilation is crucial to keep airborne
concentrations below permissible exposure limits.[4][7]
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e Avoid Dust Formation: Minimize the generation and accumulation of dust.[7] Use appropriate
tools to handle the solid material without creating airborne particles.

e Grounding: Take precautionary measures against static discharge. Ground and bond
containers and receiving equipment.[9]

o Personal Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in
the work area.[8][10] Remove contaminated clothing and wash it before reuse.[7]

Storage:
» Store in a cool, dry, well-ventilated area in a tightly closed container.[4][6][7]
e The storage area should be designated as a corrosives area.[6][7]

o Keep away from incompatible substances such as strong oxidizing agents, water, alkalis,
metals, and amines.[1][6]

Disposal Plan

Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations for proper disposal.

o Waste Identification: Furan maleic anhydride is classified as a hazardous waste. The
RCRA waste number is U147.[7][11]

o Containerization: Collect waste material, including contaminated PPE and spill cleanup
materials, in a suitable, labeled, and sealed container for disposal.[7][11]

o Spill Cleanup: In case of a spill, evacuate the area.[11] Wear appropriate PPE.[9][12] Sweep
or vacuum up the material and place it into a suitable disposal container.[7][11] Avoid
generating dust.[7] Ventilate the area and wash the spill site after material pickup is
complete.[11]

Emergency First-Aid Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[6][7] Seek immediate medical attention.[1][7]
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[4][7] Wash the affected area with soap and
water.[1] Seek immediate medical attention.[7]

 Inhalation: Move the victim to fresh air.[4][5] If breathing is difficult, provide oxygen.[4][5] If
breathing has stopped, give artificial respiration.[4][6] Seek immediate medical attention.[1]

[4]

e Ingestion: Do NOT induce vomiting.[6][7] If the victim is conscious, rinse their mouth with
water and have them drink a cupful of water.[5][7] Seek immediate medical attention.[1][6][7]

Visual Workflow for Handling a Furan Maleic
Anhydride Spill
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Furan Maleic Anhydride Spill Response
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Caption: Workflow for a safe and effective response to a Furan maleic anhydride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8645092?utm_src=pdf-custom-synthesis
https://www.cdc.gov/niosh/npg/npgd0376.html
https://pubchem.ncbi.nlm.nih.gov/compound/Maleic-Anhydride
https://www.sanei.or.jp/english/files/topics/oels/documentations/Maleic_Anhydride.pdf
https://www.douwin-chem.com/precautions-for-the-use-of-maleic-anhydride.html
https://www.douwin-chem.com/precautions-for-the-use-of-maleic-anhydride.html
https://www.echemi.com/sds/exo-36-epoxy-1236-tetrahydrophthalicanhydride-pid_Rock15528.html
https://www.fishersci.com/store/msds?partNumber=AC125240010&productDescription=MALEIC+ANHYDRIDE%2C+99%25+%28P+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/04738.pdf
https://trc-corp.com/wp-content/uploads/SDS/Maleic%20Anhydride%20-%20SDS%20English.pdf
https://www.valudor.com/wp-content/uploads/2024/04/Maleic-Anhydride.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/63200
https://www.chemtrack.org/MSDSSG/Trf/sge/sge108-31-6.html
https://www.carlroth.com/medias/SDB-0975-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzg3Mzd8YXBwbGljYXRpb24vcGRmfGFHVTRMMmhpTWk4NU1UZzBNREV6TkRFNE5USTJMMU5FUWw4d09UYzFYMGxGWDBWT0xuQmtaZ3w4OTg1ZWViNDAxYmViMmQyZjI5MzhkOWRiMTllMDQxOTU2MzRhMDVlZDE3ODFkNTVjNjE3NzEyMzUxMzU0ZDUz
https://www.benchchem.com/product/b8645092#personal-protective-equipment-for-handling-furan-maleic-anhydride
https://www.benchchem.com/product/b8645092#personal-protective-equipment-for-handling-furan-maleic-anhydride
https://www.benchchem.com/product/b8645092#personal-protective-equipment-for-handling-furan-maleic-anhydride
https://www.benchchem.com/product/b8645092#personal-protective-equipment-for-handling-furan-maleic-anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8645092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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